(5E)-5-[(4-hydroxy-3,5-dimethylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[(4-hydroxy-3,5-dimethylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H11NO2S2/c1-6-3-8(4-7(2)10(6)14)5-9-11(15)13-12(16)17-9/h3-5,14H,1-2H3,(H,13,15,16)/b9-5+
• InChI Key: NPYSSQZXRXNSQT-WEVVVXLNSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)C=C2C(=O)NC(=S)S2
• Isomeric SMILES: CC1=CC(=CC(=C1O)C)/C=C/2\C(=O)NC(=S)S2
• Molecular Formula: C12H11NO2S2
• Molecular Weight: 265.4 g/mol
• CAS No.: 127378-22-7

Description

(5E)-5-[(4-hydroxy-3,5-dimethylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C12H11NO2S2 and its molecular weight is 265.35. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Thiazolidinone derivatives have been synthesized and evaluated for their antiproliferative activity against various human cancer cell lines. These compounds exhibit potent antiproliferative activity, with specific derivatives showing significant effects on carcinoma cell lines, highlighting their potential in cancer research and therapy (Chandrappa et al., 2008).

Photo-Oxidation and Hydroxylation

Research on thiazolidine derivatives has shown that direct hydroxylation α to sulfur can be achieved through singlet oxygenation, with the products formed stereospecifically, indicating a route for selective chemical modification (Takata et al., 1985).

Corrosion Inhibition

Thiazolidinedione derivatives have been studied for their corrosion inhibition performance on mild steel in hydrochloric acid solutions. These inhibitors demonstrate increased efficiency with concentration, providing insights into materials protection and longevity (Yadav et al., 2015).

Chemiluminescence

Studies on sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes derived from thiazolidinones revealed their base-induced chemiluminescence, which can be utilized in developing novel chemiluminescent probes and materials (Watanabe et al., 2010).

Antihyperglycemic Agents

Novel thiazolidinedione derivatives have been synthesized and evaluated as antihyperglycemic agents, showing significant potential in the treatment of diabetes through oral administration in animal models (Wrobel et al., 1998).